Cas no 1803836-87-4 (2,5-Dibromo-3-fluorobenzaldehyde)

• Product Name: 2,5-Dibromo-3-fluorobenzaldehyde
• CAS No: 1803836-87-4
• MF: C₇H₃Br₂FO
• MW: 281.904524087906
• CID: 4706099
• Update Time: 2025-06-08

2,5-Dibromo-3-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-3-fluorobenzaldehyde

• Inchi： 1S/C7H3Br2FO/c8-5-1-4(3-11)7(9)6(10)2-5/h1-3H
• InChI Key： WMIQAUBEAYWJIX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C=O)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Topological Polar Surface Area: 17.1

Additional information on 2,5-Dibromo-3-fluorobenzaldehyde

Comprehensive Analysis of 2,5-Dibromo-3-fluorobenzaldehyde (CAS No. 1803836-87-4)

2,5-Dibromo-3-fluorobenzaldehyde (CAS No. 1803836-87-4) is a halogenated aromatic aldehyde with significant applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. Its unique molecular structure, featuring bromine and fluorine substituents, enhances its reactivity and selectivity in cross-coupling reactions, making it a valuable building block in modern organic chemistry. Researchers and industries increasingly focus on this compound due to its role in developing high-performance materials and bioactive molecules.

The growing demand for halogenated benzaldehydes like 2,5-Dibromo-3-fluorobenzaldehyde is driven by their utility in Suzuki-Miyaura coupling and Ullmann reactions, which are pivotal in creating complex organic frameworks. Recent studies highlight its potential in OLED materials and photovoltaic devices, aligning with the global shift toward sustainable energy solutions. Users frequently search for "synthesis methods for 2,5-Dibromo-3-fluorobenzaldehyde" or "applications of fluorinated benzaldehydes," reflecting its relevance in cutting-edge research.

From a synthetic perspective, 2,5-Dibromo-3-fluorobenzaldehyde is synthesized via controlled halogenation of fluorobenzaldehyde derivatives, ensuring high purity and yield. Its CAS No. 1803836-87-4 serves as a critical identifier for regulatory compliance and safety data sheets (SDS). Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity, addressing common queries like "how to characterize halogenated aldehydes."

In the pharmaceutical sector, this compound is explored for its role in designing kinase inhibitors and antiviral agents, topics trending in AI-driven drug discovery platforms. Its electron-withdrawing properties due to bromine and fluorine atoms make it a candidate for modulating drug bioavailability. Environmental considerations also arise, with searches for "biodegradability of halogenated aromatics" underscoring the need for green chemistry approaches.

Market trends indicate a surge in patents involving 2,5-Dibromo-3-fluorobenzaldehyde, particularly in electronic materials and catalysis. Its compatibility with microwave-assisted synthesis (a hot topic in lab automation) further boosts its industrial appeal. For researchers, understanding its storage conditions (e.g., inert atmosphere) and handling protocols is essential, as reflected in search engine analytics.

In summary, 2,5-Dibromo-3-fluorobenzaldehyde (CAS No. 1803836-87-4) bridges multiple disciplines, from medicinal chemistry to renewable energy. Its versatility and alignment with Industry 4.0 demands ensure its continued prominence in scientific and industrial discourse.